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Compound of Interest

Compound Name:
Pyrazinamine,3,4,5,6-tetrahydro-

4,6-dimethyl-

Cat. No.: B13786858

Get Quote

Part 1: Executive Safety Assessment
Chemical Identity:

Systematic Name: Pyrazinamine, 3,4,5,6-tetrahydro-4,6-dimethyl-[1]

CAS Number: 754164-71-1[1]

Chemical Class: Cyclic Amine / Substituted Tetrahydropyrazine

Molecular Formula: C6H13N3 (Estimated based on nomenclature)

Operational Directive: This compound is a niche intermediate with limited specific toxicological

data available in public registries. In the absence of a compound-specific Safety Data Sheet

(SDS), you must apply the "Conservative Cyclic Amine" safety profile.

Default Hazard Classification for Disposal:

Primary Hazard:Corrosive (Category 1). Cyclic amines and tetrahydropyrazines are organic

bases that can cause severe skin burns and eye damage [1, 2].
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Secondary Hazard:Flammable Liquid/Solid. Many methylated heterocycles have flash points

<60°C. Treat as ignitable waste (D001) unless flash point testing proves otherwise [3].

Reactivity: Incompatible with strong acids (exothermic neutralization) and strong oxidizers.[2]

Part 2: Technical Hazard Profile & Segregation[3][4]
To ensure safe disposal, the chemical behavior must be understood. This compound contains

basic nitrogen centers, making it a proton acceptor.

Chemical Compatibility Matrix
The following table outlines the segregation logic required for waste stream management.

Chemical Group
Compatibility
Status

Mechanism of
Failure

Action

Strong Acids (HCl,

H₂SO₄)
INCOMPATIBLE

Violent exothermic

acid-base

neutralization.

DO NOT MIX. Collect

in separate alkaline

waste streams.

Oxidizers (Peroxides,

Nitrates)
INCOMPATIBLE

Oxidation of amine

nitrogen; potential for

fire/explosion.

Segregate strictly.

Acid Anhydrides INCOMPATIBLE
Rapid acylation; heat

generation.
Keep separate.

Halogenated Solvents

(DCM)
Conditional

Generally stable, but

amines can react with

alkyl halides over

time.

Acceptable for short-

term waste storage;

do not store long-

term.

Water Compatible
Likely soluble; basic

pH generation.

Check pH before

adding to aqueous

waste.
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Decision Logic for Waste Stream Selection
The following diagram illustrates the decision-making process for categorizing this waste.

Start: Waste Identification
(CAS 754164-71-1)

Physical State?

Solid Waste

Powder/Crystals

Liquid / Solution

Dissolved/Oil

Is it Pure Substance? Identify Solvent Base

ACTION: Lab Pack
(DOT Class 8/3)

Yes

Stream B: Non-Halogenated
Org. Waste (Incineration)

Contaminated Debris
Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated
(Methanol, Toluene) Aqueous Solution

Stream A: Halogenated
Org. Waste (High BTU)

Stream C: Basic Aqueous
(Check pH > 10)

Click to download full resolution via product page

Figure 1: Decision logic for assigning Pyrazinamine, 3,4,5,6-tetrahydro-4,6-dimethyl- to the

correct waste stream based on physical state and solvent matrix.
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Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Substance (Solid or Neat Liquid)
Objective: Prepare for off-site incineration via Lab Pack.

PPE Requirement: Nitrile gloves (double gloving recommended), safety goggles, and lab

coat. Use a fume hood.

Container Selection: Use a chemically compatible container (HDPE or Glass). Avoid metal

containers due to potential corrosion from basicity.

Labeling:

Label as "Hazardous Waste - Pyrazinamine Derivative".

Add Hazard Tags: "Corrosive" and "Flammable".

List Constituents: "Pyrazinamine, 3,4,5,6-tetrahydro-4,6-dimethyl- (100%)".

Secondary Containment: Place the primary container inside a sealable bag or secondary tub

to prevent leakage during transport.

Handoff: Transfer to the facility's Hazardous Waste Storage Area (HWSA). Do not bulk with

general organic solvents unless authorized by the site Safety Officer.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)
Objective: Bulk into site solvent waste drums.

pH Verification:

Dip a pH strip into the waste solution.

If pH > 10 (highly basic), ensure the receiving waste drum is compatible with bases.

Solvent Compatibility Check:

If dissolved in Acetone/Methanol/Toluene: Dispose in Non-Halogenated Organic Waste.
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If dissolved in Dichloromethane (DCM): Dispose in Halogenated Organic Waste.

Transfer:

Use a funnel with a grounding wire (if the solvent is flammable).

Pour slowly. Watch for heat generation or bubbling (signs of incompatibility).

Log Entry: Record the volume and concentration on the waste drum log sheet.

Part 4: Emergency Contingencies
Spillage Management
In the event of a spill outside the fume hood:

Evacuate & Ventilate: Amines often have strong, fishy odors and respiratory toxicity. Clear

the area.

PPE Upgrade: Wear a half-mask respirator with organic vapor/amine cartridges if the spill >

100mL.

Neutralization (The "Self-Validating" Step):

Do not use water immediately (spreads the base).

Apply a weak acid neutralizer (e.g., Citric Acid or Sodium Bisulfate powder).

Validation: The mixture should cease to feel "soapy" or "slippery" (characteristics of bases)

and pH should test neutral (pH 6-8).

Collection: Absorb with vermiculite or clay pads. Place in a waste bag labeled "Spill Debris -

Corrosive/Basic".

First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes. Amines adhere to skin;

simple rinsing is often insufficient.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13786858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Flush for 15 minutes minimum.[2][3] Seek medical attention immediately

(alkaline burns can be deceptive).

Part 5: Regulatory & Compliance Context
RCRA (USA): This compound is not P-listed or U-listed. However, it likely meets the criteria

for Characteristic Waste:

D001 (Ignitability): If flash point < 60°C (common for methylated heterocycles).

D002 (Corrosivity): If aqueous pH > 12.5.

Destruction Method: The preferred method is Incineration (Rotary Kiln) to ensure complete

destruction of the nitrogenous ring and prevent the release of bioactive amines into the

environment [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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